2-(4-chlorophenyl)-2-oxoethyl N-acetylglycinate

• IUPAC Name: [2-(4-chlorophenyl)-2-oxoethyl] 2-acetamidoacetate
• InChI: InChI=1S/C12H12ClNO4/c1-8(15)14-6-12(17)18-7-11(16)9-2-4-10(13)5-3-9/h2-5H,6-7H2,1H3,(H,14,15)
• InChI Key: HHHKTITUGMETOG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(=O)OCC(=O)C1=CC=C(C=C1)Cl
• Molecular Formula: C12H12ClNO4
• Molecular Weight: 269.68 g/mol

Description

2-(4-chlorophenyl)-2-oxoethyl N-acetylglycinate, also known as CGP 7930, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of compounds known as glycine site antagonists, which have been shown to modulate the activity of the NMDA receptor in the brain.

Mechanism of Action

2-(4-chlorophenyl)-2-oxoethyl N-acetylglycinate 7930 acts as a glycine site antagonist, which means that it binds to the glycine site of the NMDA receptor and blocks the activity of the receptor. The NMDA receptor is a type of ionotropic glutamate receptor that is involved in various physiological processes such as learning, memory, and synaptic plasticity. By blocking the activity of the NMDA receptor, 2-(4-chlorophenyl)-2-oxoethyl N-acetylglycinate 7930 can modulate the activity of the brain and potentially have therapeutic effects in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-2-oxoethyl N-acetylglycinate 7930 has been shown to modulate the activity of the NMDA receptor in the brain, which can have various biochemical and physiological effects. It has been shown to have potential therapeutic effects in conditions such as depression, anxiety, schizophrenia, and neuropathic pain. 2-(4-chlorophenyl)-2-oxoethyl N-acetylglycinate 7930 has also been shown to have potential neuroprotective effects in conditions such as stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenyl)-2-oxoethyl N-acetylglycinate 7930 has several advantages and limitations for lab experiments. One of the advantages is that it is a selective glycine site antagonist, which means that it can modulate the activity of the NMDA receptor without affecting other receptors in the brain. This makes it a useful tool for studying the role of the NMDA receptor in various physiological processes. One of the limitations is that it has poor solubility in water, which can make it difficult to administer in lab experiments.

Future Directions

There are several future directions for the study of 2-(4-chlorophenyl)-2-oxoethyl N-acetylglycinate 7930. One direction is to further investigate its potential therapeutic effects in various neurological and psychiatric disorders. Another direction is to develop more potent and selective glycine site antagonists that can modulate the activity of the NMDA receptor with greater efficacy and specificity. Additionally, further studies are needed to investigate the potential side effects and safety of 2-(4-chlorophenyl)-2-oxoethyl N-acetylglycinate 7930 in humans.

Scientific Research Applications

2-(4-chlorophenyl)-2-oxoethyl N-acetylglycinate 7930 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to modulate the activity of the NMDA receptor in the brain, which is involved in various physiological processes such as learning, memory, and synaptic plasticity. 2-(4-chlorophenyl)-2-oxoethyl N-acetylglycinate 7930 has been shown to have potential therapeutic effects in conditions such as depression, anxiety, schizophrenia, and neuropathic pain.